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Compound of Interest

Compound Name: Dihydrolinalool

Cat. No.: B15598387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydrolinalool (3,7-dimethyloct-6-en-3-ol) is a naturally occurring acyclic monoterpenoid

alcohol. It is a derivative of linalool and is found in the essential oils of various plants. With its

pleasant, floral, and slightly citrusy aroma, dihydrolinalool is a valuable ingredient in the

fragrance and flavor industries. Beyond its sensory characteristics, its chemical and physical

properties make it a subject of interest for various scientific applications, including potential use

in the development of new therapeutic agents. This guide provides a comprehensive overview

of the physical and chemical properties of dihydrolinalool, detailed experimental protocols for

their determination, and visualizations of relevant chemical pathways.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of dihydrolinalool are summarized in

the table below, providing a consolidated reference for its key quantitative data.
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Property Value

Molecular Formula C₁₀H₂₀O[1][2][3]

Molecular Weight 156.27 g/mol [1][2]

Appearance Colorless clear liquid[2][4]

Boiling Point 191-193 °C at 760 mmHg[4]

Specific Gravity 0.857-0.863 @ 25 °C[4]

Refractive Index 1.452-1.458 @ 20 °C[4]

Flash Point 81.11 °C (178 °F) TCC[4][5]

Solubility Soluble in alcohol; Insoluble in water[4]

Vapor Pressure 0.019 mmHg @ 25 °C (estimated)[4]

logP (o/w) 2.977 (estimated)[4]

Stability Reported to be more stable than linalool[4]

Chemical Properties and Reactivity
Dihydrolinalool is a tertiary alcohol, which influences its chemical reactivity. It is considered to

be more stable than its precursor, linalool, particularly in soaps and perborate deodorants.[4]

The stability of dihydrolinalool makes it a preferred ingredient in various consumer products.

The primary methods for the synthesis of dihydrolinalool involve the catalytic hydrogenation

of linalool. This process selectively reduces the double bond in the linalool molecule to yield

dihydrolinalool.[6] Catalysts such as Nickel-Boride (NiB), Raney Nickel, or Palladium on

carbon (Pd/C) are employed in this reaction, which is typically carried out in an alcohol solvent

under controlled temperature and pressure.[6]

Another significant chemical pathway involving dihydrolinalool is its formation through the

biotransformation of myrcene by microorganisms like Pseudomonas aeruginosa.[4][7] This

biocatalytic process offers an alternative, environmentally friendly route to produce

dihydrolinalool. The biotransformation of myrcene can yield different products depending on

the incubation time, with dihydrolinalool being a major product at specific time points.[4][8]
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Experimental Protocols
Determination of Boiling Point by Distillation
The boiling point of dihydrolinalool can be determined using a standard simple distillation

apparatus.[9]

Methodology:

A sample of dihydrolinalool is placed in a round-bottom flask.

The flask is heated, and the temperature of the vapor is monitored with a thermometer.

The temperature at which the liquid and vapor phases are in equilibrium, and the vapor is

condensing, is recorded as the boiling point.[9]

For essential oil components, differential scanning calorimetry (DSC) can also be utilized to

determine the boiling temperature.[1]

Determination of Specific Gravity using a Pycnometer
The specific gravity of dihydrolinalool can be accurately measured using a pycnometer.[10]

[11]

Methodology:

The pycnometer is first weighed empty, then filled with distilled water and weighed again to

determine the mass of the water.

The pycnometer is then emptied, dried, and filled with dihydrolinalool and weighed.

The specific gravity is calculated as the ratio of the mass of the dihydrolinalool to the mass

of the water for the same volume.[11]

Measurements should be performed at a constant temperature, typically 25°C.[12]

Measurement of Refractive Index with a Refractometer
The refractive index of dihydrolinalool is determined using a refractometer.[13][14]
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Methodology:

A small drop of the dihydrolinalool sample is placed on the prism of the refractometer.

The instrument measures the extent to which light is bent as it passes through the sample.

The refractive index is read directly from the instrument's scale.

The measurement is temperature-dependent and is typically recorded at 20°C.[14]

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful analytical technique for determining the purity of dihydrolinalool and

identifying any impurities.[2][5][15][16]

Methodology:

A small, diluted sample of dihydrolinalool is injected into the gas chromatograph.

The sample is vaporized and carried by an inert gas through a capillary column.

The components of the sample are separated based on their boiling points and interactions

with the column's stationary phase.

As each component elutes from the column, it enters the mass spectrometer, which ionizes

the molecules and separates them based on their mass-to-charge ratio, providing a unique

mass spectrum for identification.

The purity is determined by the relative area of the dihydrolinalool peak in the

chromatogram.

Visualizations of Chemical Pathways
The following diagrams illustrate key chemical pathways involving dihydrolinalool.
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Synthesis of Dihydrolinalool via Catalytic Hydrogenation

Linalool Catalyst (e.g., NiB, Raney Ni, Pd/C)
+ H₂
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Caption: Chemical synthesis of Dihydrolinalool.

Biotransformation of Myrcene to Dihydrolinalool

Myrcene Pseudomonas aeruginosa
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Caption: Biotransformation of Myrcene.
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GC-MS Analysis Workflow for Dihydrolinalool
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Caption: GC-MS analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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